Cas no 19432-69-0 (Methyl 5-methylthiophene-2-carboxylate)

Methyl 5-methylthiophene-2-carboxylate is a heterocyclic ester compound featuring a thiophene ring substituted with a methyl group at the 5-position and a carboxylate ester at the 2-position. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its stability and reactivity allow for efficient derivatization, enabling the introduction of the thiophene moiety into more complex molecular frameworks. The compound is characterized by its high purity and consistent performance, making it suitable for research and industrial applications requiring precise chemical transformations. Proper handling and storage under inert conditions are recommended to maintain its integrity.
Methyl 5-methylthiophene-2-carboxylate structure
19432-69-0 structure
Product Name:Methyl 5-methylthiophene-2-carboxylate
CAS No:19432-69-0
MF:C7H8O2S
MW:156.202220916748
MDL:MFCD06203669
CID:1029897
PubChem ID:580756
Update Time:2025-06-06

Methyl 5-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-methylthiophene-2-carboxylate
    • RARECHEM AL BF 0181
    • 2-methoxycarbonyl-5-methyl-thiophene
    • 2-Thiophenecarboxylic acid,5-methyl-,methyl ester
    • 5-Methyl-thiophen-2-carbonsaeure-methylester
    • 5-Methyl-thiophene-2-carboxylic acid methyl ester
    • Methyl 5-methyl-2-thiophenecarboxylate
    • 5-methylthiophene-2-carboxylic acid methyl ester
    • 5-methyl-2-thiophenecarboxylic acid methyl ester
    • 2-Thiophenecarboxylic acid, 5-Methyl-, Methyl ester
    • SY239837
    • DA-08676
    • AB23205
    • AS-54476
    • Methyl5-methylthiophene-2-carboxylate
    • SCHEMBL425794
    • AKOS005169009
    • 19432-69-0
    • DTXSID30342324
    • Methyl 5-methyl-2-thiophene carboxylate
    • Methyl 5-methyl-2-thiophenecarboxylate #
    • Methyl-5-methylthiophene-2-carboxylate
    • STL170039
    • s10433
    • CS-0133007
    • MFCD06203669
    • ALBB-017974
    • MDL： MFCD06203669
    • Inchi： 1S/C7H8O2S/c1-5-3-4-6(10-5)7(8)9-2/h3-4H,1-2H3
    • InChI Key： NEPZGUGQLAOODR-UHFFFAOYSA-N
    • SMILES： S1C(C(=O)OC)=CC=C1C

Computed Properties

  • Exact Mass: 156.02500
  • Monoisotopic Mass: 156.02450067g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 225.3±20.0 °C at 760 mmHg
  • Flash Point: 90.0±21.8 °C
  • PSA: 54.54000
  • LogP: 1.84310
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

Methyl 5-methylthiophene-2-carboxylate Security Information

Methyl 5-methylthiophene-2-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 5-methylthiophene-2-carboxylate Pricemore >>

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